(Z)-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide

• IUPAC Name: 2-methyl-N-(3,5,7-trimethyl-1,3-benzothiazol-2-ylidene)propanamide
• InChI: InChI=1S/C14H18N2OS/c1-8(2)13(17)15-14-16(5)11-7-9(3)6-10(4)12(11)18-14/h6-8H,1-5H3
• InChI Key: HVRHHWFEVCGGCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C(C)C)S2)C)C
• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol

Description

Benzo[d]thiazol derivatives are a class of compounds that have been synthesized and investigated for their potential antidepressant and anticonvulsant effects. They are known to be electron-deficient systems with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap.

Synthesis Analysis

The synthesis of benzo[d]thiazol derivatives involves the creation of new compounds, such as 2a - 2i, 3a - 3r, and 4a - 4g. These compounds were synthesized and investigated for their potential antidepressant and anticonvulsant effects.

Molecular Structure Analysis

The parent thiazolo[5,4-d]thiazole moiety is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap. This structure is appealing for applications in organic electronics.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzo[d]thiazol derivatives are complex and involve multiple steps. The exact reactions would depend on the specific derivatives being synthesized.

Scientific Research Applications

Organic Synthesis and Catalysis

• Imines Formation : When using 2-propanol as a solvent, 3-formylchromones and 2-aminobenzothiazoles react to form corresponding imines. .
• Transacetalization : The Z-isomer of 2-alkoxy-3-enamines can undergo transacetalization with both short and long-chain alcohols. .

Antibiotic Research and Drug Development

• Chemoenzymatic Process : Researchers have developed an efficient chemoenzymatic process for preparing 7-amino-3-[Z-2-(4-methylthiazol-5-yl)vinyl]-3-cephem-4-carboxylic acid . .

Mechanism of Action

While the mechanism of action for “(Z)-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide” is not known, similar compounds have been found to have antidepressant activity possibly via increasing the concentrations of serotonin and norepinephrine.

Future Directions

There is plenty of room for improvement and broadening of the material scope in the field of benzo[d]thiazol derivatives. Their potential applications in organic electronics and their antidepressant and anticonvulsant effects make them a promising area for future research.